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Compound of Interest

Compound Name: 10-Hydroxydecanoic Acid

Cat. No.: B7766976

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 10-Hydroxydecanoic Acid. The following
procedures and recommendations are designed to ensure safe operational handling and
disposal.

Hazard Identification and Personal Protective Equipment
(PPE)

10-Hydroxydecanoic Acid is described as a moderate to severe irritant to the skin and eyes
and may cause respiratory irritation.[1][2] Some safety data sheets (SDS) also classify it as
harmful if swallowed and very toxic to aquatic life with long-lasting effects.[3] It is important to
note that there can be discrepancies in hazard classification between suppliers, with at least
one source stating it is not considered hazardous under the 2012 OSHA Hazard
Communication Standard.[4] Given the potential hazards, a cautious approach is
recommended.

The following personal protective equipment (PPE) is essential to minimize exposure and
ensure safety.
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Protection Type Specific Recommendations Rationale
) Chemical-resistant rubber To prevent skin contact and
Hand Protection Lo
gloves. irritation.[1][2]
Chemical safety goggles or To protect eyes from dust
Eye Protection safety glasses with side- particles and potential
shields. splashes.[1][5]
NIOSH/MSHA-approved To prevent inhalation of dust,
Respiratory Protection respirator or a type N95 (US) especially when handling the
respirator. powder form.[1][6]
Protective clothing should be To minimize the risk of skin

Body Protection ) ] )
worn to prevent skin exposure.  contact with the chemical.[2][5]

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is critical for maintaining a safe
laboratory environment.

Handling Procedures

e Engineering Controls: Work in a well-ventilated area. Use of a chemical fume hood is
recommended, especially when generating dust.[2][7] Facilities should be equipped with an
eyewash fountain and a safety shower.[2]

o Personal Hygiene: Avoid contact with skin, eyes, and clothing.[2] Do not eat, drink, or smoke
in the handling area.[2][7] Wash hands thoroughly with soap and water after handling.[2][7]

e Procedural Steps:

o

Before use, ensure all necessary PPE is correctly worn.

o

Minimize the generation of dust when handling the solid form.[2][7]

[¢]

Weigh and handle the chemical in a designated area, preferably within a fume hood.

[¢]

Keep the container tightly closed when not in use.[2][7]
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Storage Plan

o Conditions: Store in a cool, dry, and well-ventilated area.[2][5]
» Container: Keep the container tightly sealed to prevent contamination and exposure.[2][7]

e Incompatibilities: Avoid strong oxidizing agents.[1][5]

Disposal Plan

o Waste Classification: Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste and consult local, regional, and national regulations for
complete and accurate classification.[4]

e Procedure: Dispose of the substance and its container in accordance with all applicable
federal, state, and local regulations.[2][5] Do not allow the product to enter drains, sewers, or
water courses.[3][7]

Quantitative Data

Property Value
Molecular Weight 188.26 g/mol [1][6]
Melting Point 75 - 77 °C (167 - 170.6 °F)[4]

Occupational Exposure Limits (OSHA PEL,

No data available[2]
NIOSH REL, ACGIH TLV)

Emergency Procedures
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Exposure Route

First Aid Measures

Inhalation

Remove to fresh air. If breathing is difficult, give
oxygen. If not breathing, give artificial

respiration. Seek medical attention.[1][2][5]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek medical attention if

irritation occurs.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Wash out mouth with
water. Never give anything by mouth to an
unconscious person. Call a physician or poison
control center.[1][3][5]

Workflow for Handling 10-Hydroxydecanoic Acid

The following diagram outlines the standard operating procedure for safely handling 10-

Hydroxydecanoic Acid from receipt to disposal.
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BE“B“E Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for 10-Hydroxydecanoic Acid

Preparation

Receive Chemical In Case of Spill or Exposure

Review SDS & Plan Experiment Follow First Aid Procedures

:

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Notify Supervisor & Seek Medical Attention

Hangling

Work in a Ventilated Area
(e.g., Fume Hood)

:

Weigh and Handle
Minimize Dust Generation

:

Perform Experiment

Post-Handling & Disposal

Decontaminate Work Area

'

Store in a Cool, Dry, Well-Ventilated Area Segregate Waste

Dispose of Waste
(Follow Institutional & Local Regulations)

Click to download full resolution via product page

Caption: Workflow for the safe handling of 10-Hydroxydecanoic Acid.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
10-Hydroxydecanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7766976#personal-protective-equipment-for-
handling-10-hydroxydecanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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